Cas no 16596-74-0 (2-Heptynoic acid,3-methylbutyl ester)

• Product name: 2-Heptynoic acid,3-methylbutyl ester
• CAS No: 16596-74-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 216992
• PubChem ID: 249218

2-Heptynoic acid,3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Heptynoic acid,3-methylbutyl ester
• 3-methylbutyl hept-2-ynoate
• NSC67279
• DTXSID20937142
• 16596-74-0

• Inchi： InChI=1S/C12H20O2/c1-4-5-6-7-8-12(13)14-10-9-11(2)3/h11H,4-6,9-10H2,1-3H3
• InChI Key： DOHPAUQUDHOTNI-UHFFFAOYSA-N
• SMILES： CCCCC#CC(OCCC(C)C)=O

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.3

Experimental Properties

• Density: 0.918
• Boiling Point: 275.1°Cat760mmHg
• Flash Point: 111.6°C
• Refractive Index: 1.449
• PSA: 26.30000
• LogP: 2.76930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters